Cas no 16757-89-4 (Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI))

Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI) structure
16757-89-4 structure
Product Name:Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI)
CAS No:16757-89-4
MF:C22H16
MW:280.362445831299
CID:190023
PubChem ID:28044
Update Time:2025-04-19

Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI)
    • 4,5-dimethylbenzo[a]pyrene
    • 4,5-Dimethylbenzo[pqr]tetraphene
    • benzo[a]pyrene, 4,5-dimethyl-
    • BENZO(a)PYRENE, 4,5-DIMETHYL-
    • DTXSID80168319
    • 4,5-Dimethylbenzo(a)pyrene
    • 4,5-dimethyl-benzo[a]pyrene
    • BRN 2272749
    • 16757-89-4
    • AKOS015905925
    • 4-05-00-02704 (Beilstein Handbook Reference)
    • Inchi: 1S/C22H16/c1-13-14(2)20-12-16-6-3-4-8-18(16)19-11-10-15-7-5-9-17(13)21(15)22(19)20/h3-12H,1-2H3
    • InChI Key: KWYWGXYFWOWWTF-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(=C(C)C(C)=C1C=C1C=CC=CC=31)C=24

Computed Properties

  • Exact Mass: 280.12528
  • Monoisotopic Mass: 280.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.7

Experimental Properties

  • Density: 1.1157 (estimate)
  • Boiling Point: 523.08°C (rough estimate)
  • Flash Point: 247.4°C
  • Refractive Index: 1.8530 (estimate)
  • PSA: 0

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